Cas no 53662-85-4 (methyl oxolane-3-carboxylate)

• Product Name: methyl oxolane-3-carboxylate
• CAS No: 53662-85-4
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD06203928
• CID: 938904
• PubChem ID: 10678263
• Update Time: 2025-06-12

methyl oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl tetrahydrofuran-3-carboxylate
• methyl oxolane-3-carboxylate
• methyl tetrahydro-3-furoate
• Methyl tetrahydro-3-furancarboxylate
• HUTNCRJHLZDGPO-UHFFFAOYSA-N
• methyl tetra-hydrofuran-3-carboxylate
• PB14439
• rac-methyl tetrahydrofuran-3-carboxylate
• SY042132
• AK137950
• ST2407312
• Tetrahydrofuran-3-carboxylic acid methyl ester
• tet
• Methyltetrahydrofuran-3-carboxylate
• DA-05110
• Methyl (3R)-tetrahydrofuran-3-carboxylate
• 53662-85-4
• PB21418
• AKOS010531010
• CS-W004271
• AMY202100097
• BS-13106
• EN300-54910
• tetrahydro-furan-3-carboxylic acid methyl ester
• A870662
• MFCD06203928
• SCHEMBL1127208
• DTXSID90443306
• PB21424
• Z802555348

• MDL： MFCD06203928
• Inchi： 1S/C6H10O3/c1-8-6(7)5-2-3-9-4-5/h5H,2-4H2,1H3
• InChI Key： HUTNCRJHLZDGPO-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)C1

Computed Properties

• Exact Mass: 130.06300
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 99-102 ºC (60 Torr)
• Flash Point: 55.2±17.2 ºC,
• Solubility: Dissolution (44 g/l) (25 º C),
• PSA: 35.53000
• LogP: 0.19590
• Vapor Pressure: 2.6±0.3 mmHg at 25°C

methyl oxolane-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H226 (100%) H302 (100%) H315 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H226 (100%) H302 (100%) H315 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on methyl oxolane-3-carboxylate

Methyl Oxolane-3-Carboxylate (CAS No. 53662-85-4): Applications and Research Developments

Methyl oxolane-3-carboxylate (CAS No. 53662-85-4) is a significant compound in the field of organic chemistry, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique structure and chemical properties, has garnered considerable attention due to its potential in various synthetic pathways and industrial processes.

The molecular structure of methyl oxolane-3-carboxylate consists of a cyclohexene ring substituted with a carboxylate group and a methyl ester at the 3-position. This configuration imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The compound's stability under various conditions and its compatibility with multiple functional groups have positioned it as a cornerstone in synthetic organic chemistry.

In recent years, research on methyl oxolane-3-carboxylate has been increasingly focused on its role in pharmaceutical development. The compound's ability to serve as a precursor for biologically active molecules has been explored extensively. For instance, studies have demonstrated its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The flexibility of its molecular framework allows for modifications that can enhance drug efficacy and reduce side effects.

Moreover, the agrochemical sector has also benefited from the applications of methyl oxolane-3-carboxylate. Its derivatives have been investigated for their potential as herbicides and pesticides, offering new solutions to agricultural challenges. The compound's chemical stability ensures that it remains effective over extended periods, making it suitable for long-term agricultural use.

Recent advancements in material science have further highlighted the importance of methyl oxolane-3-carboxylate. Researchers have been exploring its use in the development of advanced polymers and coatings. The compound's ability to form stable bonds with other materials makes it an excellent candidate for creating high-performance polymers with enhanced durability and functionality.

The synthesis of methyl oxolane-3-carboxylate itself is another area of active research. New methodologies have been developed to improve the efficiency and scalability of its production. These innovations not only make the compound more accessible but also reduce the environmental impact of its synthesis. Green chemistry principles have been integrated into these processes, emphasizing sustainability and minimal waste generation.

In conclusion, the multifaceted applications of methyl oxolane-3-carboxylate underscore its significance in modern chemistry. From pharmaceuticals to agrochemicals and advanced materials, this compound continues to play a pivotal role in scientific research and industrial applications. As research progresses, we can expect even more innovative uses to emerge, further solidifying its place as a vital chemical entity.